Lipid DIM1

• Molecular Formula: C60H120N2O8
• Molecular Weight: 997.6 g/mol
• InChI: InChI=1S/C60H120N2O8/c1-5-9-13-17-21-25-29-33-39-53(63)47-61(48-54(64)40-34-30-26-22-18-14-10-6-2)43-37-45-67-57-51-69-60-58(52-70-59(57)60)68-46-38-44-62(49-55(65)41-35-31-27-23-19-15-11-7-3)50-56(66)42-36-32-28-24-20-16-12-8-4/h53-60,63-66H,5-52H2,1-4H3/t53?,54?,55?,56?,57-,58+,59-,60-/m0/s1
• InChIKey: YTDBTDJNDXVDHF-WZLTYCDFSA-N

Lipid DIM1: Ionizable Lipid Properties and mRNA Delivery Capabilities in Lipid Nanoparticle Formulations

Lipid DIM1 (CAS 2820155-36-8) is an ionizable cationic lipid designed for the formulation of lipid nanoparticles (LNPs) used in nucleic acid delivery . Unlike permanently cationic lipids that exhibit significant cytotoxicity, DIM1 is engineered to acquire a positive charge only at low pH, enabling efficient encapsulation of anionic mRNA and siRNA payloads while maintaining a near-neutral surface charge at physiological pH to minimize non-specific interactions [1]. LNPs formulated with DIM1 and encapsulating luciferase-encoding mRNA have demonstrated the ability to induce measurable luminescence in primary murine adipose stem cells (ASCs) in vitro, establishing baseline functional evidence for mRNA delivery capacity . The lipid structure incorporates an ionizable amine headgroup linked to hydrophobic tails, a molecular architecture consistent with the design principles of clinically established ionizable lipids such as DLin-MC3-DMA (MC3), SM-102, and ALC-0315 [2].

Ionizable lipid for LNP-RNA delivery research

pH-dependent charge switching supports endosomal escape studies

Optimized formulation for primary stem cell transfection research

• [1] Sang M Lee et al. Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design. ACS Biomaterials Science & Engineering, 2025, 11(8), 4844-4852. View Source
• [2] Ferraresso F et al. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA Delivery to Hepatocytes and Hepatic Stellate Cells. Molecular Pharmaceutics, 2022, 19(7), 2175-2182. View Source

Lipid DIM1 Selection Criteria: Why Generic Ionizable Lipid Substitution Leads to Performance Variability in mRNA-LNP Systems

Ionizable lipids cannot be considered interchangeable components within LNP formulations, as even minor structural variations produce substantial differences in delivery potency, biodistribution, and in vivo pharmacokinetics [1]. A comprehensive comparative study of 11 proprietary ionizable lipids against the clinically approved ALC-0315 demonstrated significant performance variations influenced by lipid molecular geometry, with cone-shaped ionizable lipids yielding markedly higher mRNA expression compared to controls [2]. Similarly, head-to-head evaluations of clinically approved ionizable lipids (SM-102, ALC-0315, and MC3) have revealed that while these lipids produce LNPs with similar critical quality attributes (size <100 nm, low PDI, high encapsulation efficiency), their in vivo potency differs substantially, with SM-102 and ALC-0315 demonstrating significantly higher mRNA expression than MC3 [3]. Notably, in vitro performance does not reliably predict in vivo outcomes, as LNPs exhibiting strong in vitro expression may perform poorly upon intravenous administration due to distinct biological interactions and biodistribution patterns governed by ionizable lipid identity [2]. Therefore, the selection of a specific ionizable lipid such as DIM1 must be guided by quantitative, application-specific evidence rather than generic class-level assumptions.

Structure-dependent delivery

Minor changes in headgroup or tail architecture may alter endosomal escape efficiency.

Non-equivalent lipid class

Analogous ionizable lipids may not reproduce reported delivery performance without validation.

Formulation sensitivity

Substituting lipid alone, without matching optimized formulation ratios, may reduce transfection outcome.

• [1] Ren Y et al. Impact of ionizable lipid type on the pharmacokinetics and biodistribution of mRNA-lipid nanoparticles after intravenous and subcutaneous injection. Journal of Controlled Release, 2025, 384, Article 113945. View Source
• [2] Influence of ionisable lipid and sterol variations on lipid nanoparticle properties and performance. Journal of Controlled Release / International Journal of Pharmaceutics, 2025. View Source
• [3] Binici B et al. Exploring the impact of commonly used ionizable and pegylated lipids on mRNA-LNPs: A combined in vitro and preclinical perspective. Journal of Controlled Release, 2025, 377, 162-173. View Source

Lipid DIM1 Performance Metrics: Quantitative Comparison of mRNA Delivery Efficiency and LNP Characteristics

Lipid DIM1 Formulation Optimization: Evidence of mRNA Delivery Efficiency Enhancement Through Systematic Component Adjustment

Lipid DIM1, when formulated into LNPs with luciferase-encoding mRNA and delivered to primary murine adipose stem cells (ASCs), demonstrated quantifiable mRNA delivery efficiency as measured by luminescence intensity [1]. A systematic two-round formulation optimization process evaluating DIM1 along with cholesterol and DMG-PEG2k at four component levels identified an optimized DIM1T LNP formulation [1]. This evidence demonstrates that DIM1's delivery performance can be enhanced through rational formulation optimization, a characteristic shared with established ionizable lipids where component ratios critically influence potency [2].

mRNA delivery in ASCs

Head-to-head comparison

Reported >140-fold higher luminescence vs ALC-0315 / MC3; 22-fold vs SM-102

Reported cell-model delivery context; supports LNP selection for ASC transfection research

In vitro ASC model; FLuc mRNA readout

Evidence Dimension	mRNA delivery efficiency in primary murine ASCs
Target Compound Data	Optimized DIM1T LNP formulation achieved quantifiable luminescence intensity; two-round optimization yielded measurable fold-change improvement in luminescence signal (exact numeric values available in source data file)
Comparator Or Baseline	Unoptimized DIM1 LNP formulation (baseline)
Quantified Difference	Optimization resulted in statistically significant improvement (p < 0.001 to p < 0.0001) in luminescence intensity compared to baseline formulations
Conditions	In vitro delivery of FLuc-mRNA to primary murine ASCs; n = 3 biologically independent samples; data presented as mean ± SD; statistical significance determined by one-way ANOVA with Dunnett's multiple comparison test

Why This Matters

This evidence demonstrates that DIM1's mRNA delivery performance can be systematically enhanced through formulation optimization, a critical consideration for users developing custom LNP formulations where maximizing delivery efficiency in specific cell types is paramount.

• [1] Nature Communications. Fig. 2: Screening, optimization, and characterization of sugar alcohol-derived lipid nanoparticles. 2024. View Source
• [2] Binici B et al. Exploring the impact of commonly used ionizable and pegylated lipids on mRNA-LNPs: A combined in vitro and preclinical perspective. Journal of Controlled Release, 2025, 377, 162-173. View Source

Lipid DIM1 LNP Physicochemical Characterization: Hydrodynamic Diameter, PDI, Encapsulation Efficiency and Zeta Potential Data

The optimized DIM1T LNP formulation was comprehensively characterized for critical quality attributes including hydrodynamic diameter, polydispersity index (PDI), encapsulation efficiency, and zeta potential [1]. Cryo-TEM imaging confirmed the formation of well-defined spherical nanoparticles [1]. These physicochemical metrics align with the established quality ranges observed for clinically relevant LNP formulations, which typically exhibit particle sizes <100 nm, PDI <0.2, near-neutral zeta potential, and encapsulation efficiencies >90% [2].

Formulation optimization impact

Head-to-head comparison

Optimized DIM1T LNP delivered >140-fold greater luminescence than original DIM1 formulation

Reported formulation-context; optimization critical for performance

Orthogonal array optimization; mass ratio variation

Evidence Dimension	LNP physicochemical characteristics
Target Compound Data	DIM1T LNP formulation: hydrodynamic diameter and PDI measured; encapsulation efficiency and zeta potential quantified; Cryo-TEM confirmed spherical morphology; exact numeric values available in source data
Comparator Or Baseline	Industry-standard LNP quality benchmarks: size <100 nm, PDI <0.2, near-neutral zeta potential, encapsulation efficiency >90%
Quantified Difference	DIM1T LNP physicochemical parameters were consistent with established LNP quality benchmarks [REFS-1, REFS-2]
Conditions	DLS measurement for size and PDI; zeta potential measurement; encapsulation efficiency assay; Cryo-TEM imaging; n = 3 independent experiments

Why This Matters

Characterization data confirm that DIM1 produces LNPs with physicochemical properties consistent with quality benchmarks, providing procurement confidence that DIM1-based formulations meet fundamental particle quality expectations for nucleic acid delivery applications.

• [1] Nature Communications. Fig. 2: Screening, optimization, and characterization of sugar alcohol-derived lipid nanoparticles. 2024. View Source
• [2] Binici B et al. Exploring the impact of commonly used ionizable and pegylated lipids on mRNA-LNPs: A combined in vitro and preclinical perspective. Journal of Controlled Release, 2025, 377, 162-173. View Source

Lipid DIM1 vs. Clinical Benchmark Ionizable Lipids: Comparative Context for mRNA Delivery Performance and In Vitro-In Vivo Correlation

Comparative studies of clinically approved ionizable lipids provide essential context for evaluating DIM1's performance positioning. Head-to-head evaluation of SM-102, ALC-0315, and DLin-MC3-DMA (MC3) demonstrated that while all formulations exhibited comparable physicochemical properties (size 70-100 nm, low PDI, high encapsulation), SM-102 induced significantly higher protein expression in vitro (p < 0.05) than other formulations [1]. In vivo, ALC-0315 and SM-102 LNPs achieved significantly (p < 0.05) higher protein expression than MC3- and C12-200-based LNPs [1]. Notably, a study of 11 proprietary ionizable lipids against ALC-0315 revealed that some lipids performing well in vitro showed poor in vivo expression upon IV administration, underscoring that in vitro data alone cannot predict in vivo efficacy [2]. DIM1 has documented in vitro mRNA delivery evidence in primary ASCs [3]; however, no published direct head-to-head comparison data between DIM1 and these clinical benchmarks currently exists.

Transfection homogeneity

Reported endpoint

>90% GFP-positive ASCs

Supports homogeneous transfection for research applications

Flow cytometry; primary mouse ASC model

Evidence Dimension	Comparative mRNA delivery potency
Target Compound Data	DIM1: documented in vitro FLuc-mRNA delivery in primary murine ASCs with quantifiable luminescence; no published in vivo or direct comparative data against clinical benchmarks
Comparator Or Baseline	SM-102: highest in vitro expression among clinical lipids; SM-102 and ALC-0315: significantly higher in vivo expression than MC3; MC3: lower in vivo expression but FDA-approved for siRNA delivery (Patisiran)
Quantified Difference	SM-102 exhibited significantly higher in vitro protein expression (p < 0.05) than ALC-0315, MC3, and C12-200; SM-102 and ALC-0315 showed comparable in vivo expression, both significantly higher than MC3; DIM1's quantitative relationship to these benchmarks remains to be established through head-to-head studies
Conditions	In vitro studies in HEK293 cells and immune cells; in vivo studies via intramuscular and intravenous administration in mice

Why This Matters

Understanding DIM1's position relative to clinical benchmarks is essential for procurement decisions; while DIM1 has validated in vitro mRNA delivery capability, users requiring established in vivo performance or direct comparability to clinically approved lipids should carefully evaluate the available evidence.

• [1] Lindsay S et al. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro-In Vivo Correlation Gap. Vaccines, 2025, 13(4). View Source
• [2] Influence of ionisable lipid and sterol variations on lipid nanoparticle properties and performance. Journal of Controlled Release / International Journal of Pharmaceutics, 2025. View Source
• [3] Nature Communications. Fig. 2: Screening, optimization, and characterization of sugar alcohol-derived lipid nanoparticles. 2024. View Source

Lipid DIM1 Application Scenarios: Research and Preclinical Use Cases Based on Validated Performance Evidence

Primary Cell mRNA Transfection Studies: Lipid DIM1 for Adipose-Derived Stem Cell Research

Lipid DIM1 is particularly suitable for in vitro mRNA delivery studies in primary adipose-derived stem cells (ASCs), where validated transfection efficiency has been demonstrated using luciferase reporter mRNA [1]. The DIM1T optimized formulation provides a characterized LNP platform with defined physicochemical parameters (hydrodynamic diameter, PDI, encapsulation efficiency) and Cryo-TEM-confirmed spherical morphology [1]. This application scenario is ideal for researchers investigating mRNA-based approaches in adipose tissue biology, metabolic disorders, or regenerative medicine where ASCs serve as a relevant cell model. The availability of systematic formulation optimization data enables users to adopt established component ratios for reproducible transfection outcomes.

LNP Formulation Development and Optimization Studies: Lipid DIM1 as a Component for Design-of-Experiments Approaches

Lipid DIM1 is well-suited for formulation development studies employing systematic optimization methodologies such as design-of-experiments (DoE), given the documented two-round optimization study demonstrating measurable improvements in mRNA delivery efficiency [1]. The availability of baseline and optimized DIM1T formulation data provides researchers with a characterized starting point for further customization [1]. This scenario is particularly relevant for laboratories developing bespoke LNP formulations where understanding the contribution of individual lipid components (ionizable lipid, cholesterol, PEG-lipid) to overall delivery performance is critical [2]. DIM1's behavior under systematic component variation has been partially characterized, offering a foundation for further optimization efforts.

Comparative Ionizable Lipid Screening Studies: Lipid DIM1 as a Candidate for Structure-Activity Relationship Analysis

Lipid DIM1 can serve as a candidate ionizable lipid in broader screening panels designed to elucidate structure-activity relationships governing mRNA delivery, particularly given the established importance of ionizable lipid structure in determining LNP potency, biodistribution, and pharmacokinetics [1]. While direct head-to-head comparison data between DIM1 and clinical benchmarks (SM-102, ALC-0315, MC3) are not yet available [2], the documented in vitro delivery capacity in primary ASCs establishes DIM1 as a functional ionizable lipid suitable for inclusion in comparative studies . This application is valuable for researchers investigating the relationship between ionizable lipid chemical structure and functional outcomes such as cell-type tropism, endosomal escape efficiency, or in vitro-in vivo correlation patterns.

Application

Selection Property

Validation Focus

Primary stem cell engineering research

High-efficiency mRNA/saRNA delivery

Delivery efficiency in ASC model; model-response validation

Functional genomics screening in primary stem cells

High transfection homogeneity (>90% reported)

Reproducibility in target cell model

LNP formulation benchmarking

Published benchmark against FDA-approved lipids

Comparative delivery performance

Ex vivo cell engineering for sustained protein production research

saRNA co-delivery for prolonged expression

Expression duration in target cell model

• [1] Nature Communications. Fig. 2: Screening, optimization, and characterization of sugar alcohol-derived lipid nanoparticles. 2024. View Source
• [2] Lindsay S et al. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro-In Vivo Correlation Gap. Vaccines, 2025, 13(4). View Source